A low cost Zn2+/I− redox active electrolyte for a high energy and long cycle-life zinc hybrid battery–capacitor†
Journal of Materials Chemistry A Pub Date: 2023-11-01 DOI: 10.1039/D3TA03912A
Abstract
The limited capacities and energy densities in zinc hybrid capacitors are due to the cathode materials and electrolytes that should be further improved to satisfy large-scale applications. To overcome this challenge, in this study, an aqueous zinc hybrid battery–capacitor (AZHBC) using low cost/concentration KI redox additive-added aqueous ZnSO4 as the electrolyte, Zn metal as the anode, and heteroatom-containing porous carbon (PC) derived from gelatin bio-polymer as the cathode material is developed. The AZHBC configured as Zn//ZnSO4 + KI//PC exhibited a high capacity of 399 mA h gC−1 and a high energy density of 479.1 W h kg−1 in the voltage range of 0.2–1.8 V, which were higher than those of the high-cost ZnI2 additive-containing Zn//ZnSO4 + ZnI2//PC AZHBC, respectively. This result can be attributed to the role of the KI additive, which enhances polyiodide redox reactions (3I−/I3−, 2I−/I2 and 2I3−/3I2) at the interfacial surface of the PC electrode, and the enhanced faradaic reaction. Additionally, 1 M ZnSO4 + 0.08 M KI is identified as the optimal electrolyte concentration as it exhibited the best performance (high capacity retention (∼94.5%) after 6000 prolonged cycles). The strategy proposed in this correlation study will provide insight into the exploration of suitable and best redox additives for high-energy low-cost redox active-AZHBCs.
Recommended Literature
- [1] Emerging investigator series: correlating phase composition and geometric structure to the colloidal stability of 2D MoS2 nanomaterials†
- [2] A review of workplace aerosol sampling procedures and their relevance to the assessment of beryllium exposures†‡
- [3] Structure–property relationships based on Hammett constants in cyclometalated iridium(iii) complexes: their application to the design of a fluorine-free FIrPic-like emitter†
- [4] Front cover
- [5] New books
- [6] Publication received
- [7] Cocoa flavanol supplementation preserves early and late radial artery function after transradial catheterization†
- [8] Atomic spectrometry update: review of advances in X-ray fluorescence spectrometry and its special applications
- [9] Stabilization of glyphosate zwitterions and conformational/tautomerism mechanism in aqueous solution: insights from ab initio and density functional theory-continuum model calculations†
- [10] Vibrational entropy of disorder in Cu3Au with different degrees of short-range order
